Calcium pantothenate
Calcium pantothenate
See also: Calcium Pantothenate (preferred).
Brand Name:
Vulcanchem
CAS No.:
137-08-6
VCID:
VC20747788
InChI:
InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
SMILES:
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Molecular Formula:
C18H32CaN2O10
Molecular Weight:
476.5 g/mol
Calcium pantothenate
CAS No.: 137-08-6
APIs
VCID: VC20747788
Molecular Formula: C18H32CaN2O10
Molecular Weight: 476.5 g/mol
* For research use only. Not for human or veterinary use.

Description | See also: Calcium Pantothenate (preferred). |
---|---|
CAS No. | 137-08-6 |
Product Name | Calcium pantothenate |
Molecular Formula | C18H32CaN2O10 |
Molecular Weight | 476.5 g/mol |
IUPAC Name | calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate |
Standard InChI | InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1 |
Standard InChIKey | FAPWYRCQGJNNSJ-UBKPKTQASA-L |
Isomeric SMILES | CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2] |
SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2] |
Canonical SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2] |
Synonyms | B 5, Vitamin B5, Vitamin Calcium Pantothenate Dexol Pantothenate, Calcium Pantothenate, Zinc Pantothenic Acid Vitamin B 5 Vitamin B5 Zinc Pantothenate |
PubChem Compound | 11306073 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume